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Compound Name: Robinlin

Cat. No.: B1250724 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document synthesizes the current publicly available scientific information regarding

Robinlin, a novel natural product. The following sections detail its origin, initial bioactivity

screening, and the current limitations in understanding its mechanism of action.

Introduction to Robinlin
Robinlin is a novel homo-monoterpene isolated from the ethanolic extracts of Robinia

pseudoacacia L., commonly known as black locust.[1][2] Its structure was elucidated using

state-of-the-art spectroscopic methods, including ¹H NMR, ¹³C NMR, 2D NMR (COSY, HSQC,

HMBC), and LC-HRESI-MS analysis.[1] The discovery of Robinlin was the result of a

bioassay-guided fractionation process, indicating its potential as a bioactive compound.[1][2]

Bioactivity Assessment
To date, the primary reported biological activity of Robinlin is its potent effect in the brine

shrimp lethality test (BST).[1][2] This assay is a general screen for potential cytotoxic and

antitumor agents.[2] While the strong bioactivity in the BST suggests that Robinlin may have

cytotoxic properties, further specific assays are required to confirm this and to understand the

underlying mechanism.[1][2]
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The initial discovery and characterization of Robinlin have laid the groundwork for future

investigation. However, based on the available scientific literature, there is a significant lack of

information regarding its specific mechanism of action.

Key areas requiring further research include:

Target Identification: The molecular target or targets of Robinlin remain unknown.

Signaling Pathways: There is no information on the signaling pathways modulated by

Robinlin.

Quantitative Biological Data: Beyond the initial BST results, there is no public data on dose-

response relationships in specific cell lines or in vivo models.

Detailed Experimental Protocols: Specific protocols for evaluating the biological activity of

Robinlin beyond the initial fractionation and BST are not available.

The strong bioactivity of Robinlin in a primary screen warrants more in-depth studies to

explore its potential as a therapeutic agent. Future research should focus on cell-based assays

to determine its effect on cell proliferation, apoptosis, and other key cellular processes in

various cancer cell lines. Subsequent in vivo studies in animal models would be crucial to

evaluate its efficacy and safety.

Conclusion
Robinlin is a novel, naturally derived homo-monoterpene with demonstrated potent bioactivity

in the brine shrimp lethality test. This initial finding suggests its potential as a cytotoxic agent.

However, a comprehensive understanding of its mechanism of action is currently absent. The

scientific community is encouraged to undertake further research to elucidate the molecular

targets and signaling pathways of Robinlin, which will be critical for any future drug

development efforts. At present, it is not possible to provide a detailed technical guide on its

core mechanism of action, quantitative data tables, or specific experimental protocols due to

the limited information available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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